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Compound of Interest

Compound Name: 2,7-Dimethylbenzo[b]thiophene

CAS No.: 16587-40-9

Cat. No.: B103493

Get Quote

Molecular Identity & Architecture
2,7-Dimethylbenzo[b]thiophene is a substituted benzothiophene characterized by methyl

groups at the 2-position (thiophene ring) and the 7-position (benzene ring, adjacent to the

sulfur bridgehead). This specific substitution pattern creates a unique steric and electronic

profile, distinguishing it from its isomers (e.g., 2,3- or 4,6-dimethyl variants).
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Property Data

CAS Registry Number 16587-40-9

IUPAC Name 2,7-Dimethyl-1-benzothiophene

Molecular Formula C₁₀H₁₀S

Molecular Weight 162.25 g/mol

SMILES CC1=CC=CC2=C1SC(C)=C2

Physical State Crystalline Solid / Low-melting Solid

Key Feature Sterically hindered sulfur center (7-Me effect)

Structural Analysis & Steric Mapping
The molecule consists of a planar benzene ring fused to a thiophene ring. The 7-methyl group

is critical; it is positioned ortho to the sulfur atom on the benzene ring. In catalytic applications

(like HDS), this methyl group projects into the spatial region required for the sulfur atom to

coordinate with active metal sites (e.g., Co/Mo vacancies), significantly reducing reactivity

compared to unsubstituted benzothiophene.

The 2-methyl group activates the thiophene ring electronically (inductive donation) but also

blocks the most reactive position for electrophilic aromatic substitution (C2), forcing reactivity to

the C3 position.
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Figure 1: Topological map highlighting the 2-Me activation and the critical 7-Me steric blockade

near the sulfur center.

Synthesis Strategy
To synthesize 2,7-dimethylbenzo[b]thiophene with high regiochemical fidelity, one must avoid

routes that lead to isomer mixtures (e.g., 2,5-dimethyl). The most robust protocol utilizes 2-

methylbenzenethiol (o-thiocresol) as the scaffold for the benzene ring (providing the 7-Me) and

constructs the thiophene ring onto it.

Protocol: Acid-Catalyzed Cyclization of Acetal
This method is preferred for its scalability and use of readily available precursors.

Reaction Logic:

S-Alkylation:o-Thiocresol reacts with a 2-halopropanal acetal (precursor to the 2-methyl

moiety).

Cyclization: Acid-mediated ring closure occurs at the unsubstituted ortho position (C6 of the

phenyl ring), which becomes C7 of the benzothiophene. The original methyl at C2 of the

phenyl ring becomes the C7-methyl.

Step-by-Step Methodology:

Reagents: 2-Methylbenzenethiol (1.0 eq), 2-Bromo-1,1-diethoxypropane (1.1 eq), K₂CO₃

(2.0 eq), DMF (Solvent).

Alkylation:

Dissolve thiol in DMF under N₂ atmosphere. Add K₂CO₃.

Add 2-bromo-1,1-diethoxypropane dropwise at 0°C.

Heat to 80°C for 4 hours. Monitor by TLC (Hexane/EtOAc).[1]
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Workup: Dilute with water, extract with ether, dry (MgSO₄), and concentrate to yield the

sulfide intermediate.

Cyclization:

Reagent: Polyphosphoric Acid (PPA) or Chlorobenzene/Amberlyst-15 (for milder

conditions).

Add the sulfide intermediate to PPA at 100°C. Stir vigorously for 2-3 hours.

Mechanism:[2][3][4] Acid hydrolysis of the acetal generates an aldehyde/enol, followed by

electrophilic attack on the benzene ring.

Quench: Pour onto crushed ice. Extract with CH₂Cl₂.

Purification:

Recrystallize from ethanol or purify via silica gel chromatography (100% Hexanes) to

isolate white/pale-yellow crystals.
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Figure 2: Synthetic pathway via acetal cyclization, ensuring correct regiochemistry.

Reactivity & Applications
Hydrodesulfurization (HDS) Model
2,7-Dimethylbenzo[b]thiophene is a "refractory" sulfur compound. In petroleum refining,

removing sulfur from fuels (HDS) involves passing the feed over CoMo/Al₂O₃ catalysts.
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The Problem: The 7-methyl group sterically hinders the adsorption of the sulfur atom onto

the catalyst vacancy sites (Direct Desulfurization pathway).

The Pathway: Unlike unhindered thiophenes, 2,7-DMBT often requires pre-hydrogenation of

the benzene ring to reduce planarity and steric bulk before the C-S bond can be cleaved.

This makes it an excellent stress-test molecule for evaluating new catalyst designs.

Electrophilic Substitution
With the 2-position blocked by a methyl group:

Electrophiles (E⁺): Will attack the 3-position.

Example: Bromination (Br₂/AcOH) yields 3-bromo-2,7-dimethylbenzo[b]thiophene.

Formylation: Vilsmeier-Haack reaction yields the 3-formyl derivative, a precursor for further

medicinal chemistry scaffolds.

Metabolic Oxidation
In microbial desulfurization (e.g., Rhodococcus sp.), the pathway follows the "4S" route:

Sulfoxide formation.[2]

Sulfone formation (2,7-dimethylbenzo[b]thiophene-1,1-dioxide).

Ring opening to a sulfinate.

Desulfurization to a hydroxy-biphenyl derivative (or substituted toluene).
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Figure 3: Reactivity profile showing catalytic resistance (HDS), chemical functionalization (C3),

and biological oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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